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Compound of Interest

Compound Name: 3-(Iodomethyl)oxetane

Cat. No.: B1321374 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential safety and logistical information for the proper

disposal of 3-(Iodomethyl)oxetane, a halogenated heterocyclic building block. Adherence to

these procedural steps is critical for mitigating risks to personnel and the environment.

Immediate Safety and Hazard Information

3-(Iodomethyl)oxetane is classified as an acute oral toxicant (Category 4). It is harmful if

swallowed and requires careful handling in a well-ventilated area.[1] Personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, should

be worn at all times when handling this compound.

Key Physical and Chemical Properties
A summary of the key properties of 3-(Iodomethyl)oxetane is provided in the table below.

Property Value

Molecular Formula C₄H₇IO

Molecular Weight 198.00 g/mol

Appearance Solid

Storage Class 13 - Non-Combustible Solids
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Source: Sigma-Aldrich

Step-by-Step Disposal Protocol
The proper disposal of 3-(Iodomethyl)oxetane must be conducted through a licensed

hazardous waste disposal company.[2] Never dispose of this chemical down the drain or in the

general laboratory trash.[2][3]

Experimental Protocol: Waste Collection and Disposal

Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you

are wearing appropriate PPE, including chemical-resistant gloves (e.g., nitrile rubber), safety

goggles, and a face shield to protect against splashes.

Waste Segregation:

Designate a specific, clearly labeled waste container for 3-(Iodomethyl)oxetane and any

materials contaminated with it (e.g., pipette tips, wipes, contaminated gloves).[2]

The container must be made of a compatible material and have a secure, tight-fitting lid to

prevent leaks.[2]

Do not mix 3-(Iodomethyl)oxetane waste with other chemical waste streams, especially

incompatible materials, unless explicitly permitted by your institution's environmental

health and safety (EHS) office.[2] It is advisable to separate halogenated from non-

halogenated solvent waste where possible.[2]

Container Labeling:

Clearly label the waste container with the full chemical name: "Hazardous Waste: 3-
(Iodomethyl)oxetane".[2]

Include the appropriate hazard pictograms (e.g., irritant, toxic).[2]

Indicate the date when the waste was first added to the container.[2]

Storage of Waste:
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Store the sealed waste container in a designated, secure secondary containment area.[2]

The storage area should be well-ventilated.[1]

Disposal of Empty Containers:

Thoroughly empty all contents from the original 3-(Iodomethyl)oxetane container.[2]

Triple rinse the container with a suitable solvent (e.g., acetone or ethanol).[2]

Collect all rinsate as chemical waste and add it to the designated 3-(Iodomethyl)oxetane
waste container.[2]

After rinsing, deface or remove the label on the empty container before disposal in

accordance with your institution's guidelines for rinsed glass or plastic.[2]

Disposal Request and Collection:

Once the waste container is full, contact your institution's EHS office or a licensed

hazardous waste disposal company to arrange for collection.[2][4]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 3-
(Iodomethyl)oxetane.
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1. Wear Appropriate PPE

2. Segregate Waste
(Designated, compatible container)

5. Manage Empty Containers
(Triple rinse, collect rinsate, deface label)

For Empty Containers

3. Label Waste Container
('Hazardous Waste: 3-(Iodomethyl)oxetane', pictograms, date)

4. Store Waste Securely
(Secondary containment, well-ventilated)

6. Arrange for Professional Disposal
(Contact EHS or licensed contractor)

Add Rinsate to Waste

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 3-(Iodomethyl)oxetane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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